Cas no 1806031-30-0 (4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806031-30-0
• MF: C₈H₃F₈NO
• MW: 281.102750062943
• CID: 4830498
• Update Time: 2025-06-23

4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO/c9-1-3-2-17-6(18-8(14,15)16)4(5(3)10)7(11,12)13/h2H,1H2
• InChI Key： LLNQDAOKLLHDFH-UHFFFAOYSA-N
• SMILES： FC1C(CF)=CN=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, with CAS No. 1806031-30-0, is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique substitution pattern, featuring multiple fluorine atoms attached to the pyridine ring, which imparts distinctive electronic and steric properties. Recent studies have highlighted its potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of precise reactions, including nucleophilic aromatic substitution and fluorination processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The presence of multiple fluorine atoms in the molecule significantly influences its physicochemical properties, such as lipophilicity and stability. These attributes make it an ideal candidate for exploring its role in various biological systems.

In the realm of pharmacology, 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been investigated for its potential as a lead compound in drug development. Studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors, which are implicated in various diseases. For instance, recent research has shown promising results in its interaction with kinase pathways, suggesting its potential role in oncology.

Beyond pharmacology, this compound has also found relevance in agrochemicals. Its ability to inhibit specific plant pathogens has been explored, with preliminary findings indicating its efficacy as a fungicide or insecticide. The high stability of the molecule under environmental conditions makes it a viable option for agricultural applications.

From a materials science perspective, the unique electronic properties of 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have been leveraged to develop advanced materials for optoelectronic devices. Its application in organic light-emitting diodes (OLEDs) and solar cells has been studied, with results showing improved device performance due to enhanced charge transport properties.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound. Quantum mechanical studies have provided insights into its electronic structure and reactivity, enabling more precise predictions of its behavior in different chemical environments. These computational tools are increasingly being integrated with experimental techniques to accelerate discovery processes involving this compound.

In conclusion, 4-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806031-30-0) stands as a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical structure and favorable properties continue to drive innovative research, positioning it as a key player in future advancements in chemistry and related fields.